2-(2-methoxyphenoxy)-N-[2-(4-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]acetamide

• IUPAC Name: 2-(2-methoxyphenoxy)-N-[2-(4-methylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide
• InChI: InChI=1S/C21H21N3O5S/c1-14-7-9-15(10-8-14)24-21(16-12-30(26,27)13-17(16)23-24)22-20(25)11-29-19-6-4-3-5-18(19)28-2/h3-10H,11-13H2,1-2H3,(H,22,25)
• InChI Key: BFNCQSQFTPLGCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C3CS(=O)(=O)CC3=N2)NC(=O)COC4=CC=CC=C4OC
• Molecular Formula: C21H21N3O5S
• Molecular Weight: 427.5 g/mol
• CAS No.: 893946-99-1

Description

The compound 2-(2-methoxyphenoxy)-N-[2-(4-methylphenyl)-5,5-dioxo-2H,4H,6H-5λ⁶-thieno[3,4-c]pyrazol-3-yl]acetamide features a thieno[3,4-c]pyrazole core substituted with a 5,5-dioxo group, a 4-methylphenyl moiety at position 2, and a 2-methoxyphenoxy acetamide side chain. The 5,5-dioxo group enhances polarity, while the methoxy and methyl substituents modulate lipophilicity and steric interactions .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Core Heterocyclic Systems

Target Compound :

• Core: Thieno[3,4-c]pyrazole with a 5,5-dioxo group.

Analogues :

2-(4-((2,4-Dioxothiazolidin-5-ylidene) Methyl)-2-Methoxyphenoxy)-N-Substituted Acetamides (): Core: Thiazolidinedione (TZD), a five-membered ring with two ketone groups. Key Features: TZD is a known pharmacophore in antidiabetic drugs (e.g., pioglitazone) targeting PPAR-γ. The target compound lacks this moiety, which may reduce PPAR-γ-related side effects (e.g., weight gain) .

2-(3,4-Dimethyl-5,5-Dioxo-Pyrazolo-Benzothiazin-2-yl)-N-(2-Fluorobenzyl)Acetamide (): Core: Pyrazolo[4,3-c][1,2]benzothiazine. The 2-fluorobenzyl group increases metabolic stability compared to the target compound’s methoxyphenoxy group .

Substituent Effects on Bioactivity and Physicochemical Properties

Target Compound :

• 2-Methoxyphenoxy: Electron-donating methoxy group improves solubility and may influence hydrogen bonding.
• 4-Methylphenyl : Enhances lipophilicity, favoring membrane permeability.

Analogues :

Bromo-Substituted Acetamide: 4-Bromo-3,5-Dimethylphenoxy: Bromine’s steric bulk and hydrophobicity may enhance receptor affinity but reduce solubility. Hydroxymethyl substituent improves aqueous solubility .

Phenoxyacetamide Derivatives: 2,6-Dimethylphenoxy: Steric hindrance from dimethyl groups may limit rotational freedom, improving selectivity. Stereochemical complexity (R/S configurations) highlights the role of chirality in activity .

Target Compound :

• Likely synthesized via nucleophilic substitution of a chloroacetamide intermediate with a thieno[3,4-c]pyrazole amine, analogous to methods in (K₂CO₃/DMF coupling). Characterization would involve IR (amide C=O stretch ~1667 cm⁻¹), NMR (methoxy singlet ~δ 3.8 ppm), and MS .

Analogues :

• : Coupling of chloroacetylated intermediates with TZD derivatives under mild conditions.
• : Single-crystal X-ray diffraction confirmed structure (SHELX refinement; R factor = 0.049), demonstrating applicability to the target compound .

Comparative Data Table

Compound Name (Source)	Core Structure	Key Substituents	Bioactivity	LogP*	Molecular Weight
Target Compound	Thieno[3,4-c]pyrazole	2-Methoxyphenoxy, 4-methylphenyl	Under investigation	~3.2	453.5
Compound 3c	Thiazolidinedione	4-Nitro phenyl	Hypoglycemic (ED₅₀: 12 mg/kg)	~2.8	429.4
Compound	Pyrazolo-benzothiazine	2-Fluorobenzyl, dimethyl	Not reported	~3.5	484.5
Bromo Derivative	Simple acetamide	4-Bromo-3,5-dimethylphenoxy	Not reported	~4.0	392.3

*LogP estimated via substituent contribution calculations.